Cas no 65550-81-4 (2-Bromo-3-chloro-5-methylpyridine)
2-Bromo-3-chloro-5-methylpyridine is a halogenated pyridine derivative commonly employed as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, chloro, and methyl groups at the 2, 3, and 5 positions—enhances reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The compound’s stability under standard conditions and compatibility with a range of catalytic systems make it a valuable building block for medicinal chemistry and material science applications. Its high purity and well-defined structure ensure consistent performance in nucleophilic substitution and metal-catalyzed transformations, supporting efficient synthetic routes to target molecules.
65550-81-4 structure
Product Name:2-Bromo-3-chloro-5-methylpyridine
CAS No:65550-81-4
MF:C6H5BrClN
MW:206.467599630356
MDL:MFCD09839259
CID:58360
Update Time:2025-10-21
2-Bromo-3-chloro-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-chloro-5-methylpyridine
- 2-Bromo-3-chloro-5-picoline
- 2-B-3-Chloro-5-Methyl Pyridine
- Pyridine, 2-bromo-3-chloro-5-methyl-
- PubChem5775
- GNNKEUJOCAJOBW-UHFFFAOYSA-N
- KM0935
- SBB054317
- 2-bromo-3-chloro-5-methyl-pyridine
- RP26255
- OR42133
- FCH1394110
- VP10083
- AB53543
- BC003027
- EN001776
- BC228752
-
- MDL： MFCD09839259
- Inchi： 1S/C6H5BrClN/c1-4-2-5(8)6(7)9-3-4/h2-3H,1H3
- InChI Key： GNNKEUJOCAJOBW-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C=N1)C)Cl
Computed Properties
- Exact Mass: 204.92900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9
Experimental Properties
- Boiling Point: 254.5℃ at 760 mmHg
- PSA: 12.89000
- LogP: 2.80590
2-Bromo-3-chloro-5-methylpyridine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
2-Bromo-3-chloro-5-methylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-3-chloro-5-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM120706-5g |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 98% | 5g |
$163 | 2021-08-06 | |
| Chemenu | CM120706-10g |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 98% | 10g |
$252 | 2021-08-06 | |
| Chemenu | CM120706-25g |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 98% | 25g |
$505 | 2021-08-06 | |
| Fluorochem | 067294-1g |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 97% | 1g |
￡42.00 | 2022-03-01 | |
| Fluorochem | 067294-5g |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 97% | 5g |
￡131.00 | 2022-03-01 | |
| Fluorochem | 067294-10g |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 97% | 10g |
￡222.00 | 2022-03-01 | |
| Fluorochem | 067294-25g |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 97% | 25g |
￡434.00 | 2022-03-01 | |
| TRC | B690573-100mg |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B690573-250mg |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B690573-500mg |
2-Bromo-3-chloro-5-methylpyridine |
65550-81-4 | 500mg |
$ 87.00 | 2023-04-18 |
2-Bromo-3-chloro-5-methylpyridine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
65550-81-4 (2-Bromo-3-chloro-5-methylpyridine) Related Products
- 1330061-11-4(2-Bromo-3,4,5-trichloropyridine)
- 55304-84-2(2,6-Dibromo-5-chloronicotinaldehyde)
- 344324-94-3(2-Bromo-3,5-dichloro-4-methylpyridine)
- 65550-77-8(2-Bromo-5-chloro-3-picoline)
- 96424-68-9(2-Bromo-3-chloropyridine)
- 55304-77-3(2,6-dibromo-3-chloropyridine)
- 884495-42-5(2-Bromo-3-chloro-4-methylpyridine)
- 75806-84-7(2-Bromo-3-chloro-5-(trifluoromethyl)pyridine)
- 14482-51-0(2-Bromo-3,5-dichloropyridine)
- 1228898-23-4(6-bromo-5-chloropyridine-3-carbaldehyde)
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